2-Chloro-N-[(2,2-difluoro-6-oxaspiro[2.5]octan-1-yl)methyl]acetamide

• IUPAC Name: 2-chloro-N-[(2,2-difluoro-6-oxaspiro[2.5]octan-1-yl)methyl]acetamide
• InChI: InChI=1S/C10H14ClF2NO2/c11-5-8(15)14-6-7-9(10(7,12)13)1-3-16-4-2-9/h7H,1-6H2,(H,14,15)
• InChI Key: FIVXBJYPRCZNHT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC12C(C2(F)F)CNC(=O)CCl
• Molecular Formula: C10H14ClF2NO2
• Molecular Weight: 253.67 g/mol

Description

Difluoromethylation is a field of research that has benefited from the invention of multiple difluoromethylation reagents. It involves the formation of X–CF2H bonds, where X can be C (sp), C (sp2), C (sp3), O, N, or S.

Synthesis Analysis

The last decade has seen an increase in metal-based methods that can transfer CF2H to C (sp2) sites in both stoichiometric and catalytic modes. Difluoromethylation of C (sp2)–H bonds has also been achieved through Minisci-type radical chemistry.

Mechanism of Action

The formation of X–CF2H bonds, where X is oxygen, nitrogen, or sulfur, is conventionally achieved upon reaction with ClCF2H. More recently, numerous protocols have achieved X–H insertion with novel non-ozone depleting difluorocarbene reagents.

Future Directions

The field of difluoromethylation has streamlined access to molecules of pharmaceutical relevance and generated interest for process chemistry. An exciting departure in this sub-field is the precise site-selective installation of CF2H onto large biomolecules such as proteins.